(3-(tert-Butyl)isoxazol-5-yl)methanol
Cat. No. B8788398
M. Wt: 155.19 g/mol
InChI Key: QYRFVPCSDYSOLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07846956B2
Procedure details
1.12 g of (3-t-butyl-isoxazol-5-yl)methanol was dissolved in 35 ml of dichloromethane, and 2.4 ml of thionyl chloride was added. The mixture was stirred at room temperature overnight. The reaction mixture was concentrated under reduced pressure. The residue was washed with hexane to obtain 1.12 g of 3-t-butyl-5-(chloromethyl)-isoxazole.
Identifiers
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REACTION_CXSMILES
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[C:1]([C:5]1[CH:9]=[C:8]([CH2:10]O)[O:7][N:6]=1)([CH3:4])([CH3:3])[CH3:2].S(Cl)([Cl:14])=O>ClCCl>[C:1]([C:5]1[CH:9]=[C:8]([CH2:10][Cl:14])[O:7][N:6]=1)([CH3:4])([CH3:3])[CH3:2]
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Inputs
Step One
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Name
|
|
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Quantity
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1.12 g
|
|
Type
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reactant
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|
Smiles
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C(C)(C)(C)C1=NOC(=C1)CO
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|
Name
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|
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Quantity
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35 mL
|
|
Type
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solvent
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|
Smiles
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ClCCl
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Step Two
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Name
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|
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Quantity
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2.4 mL
|
|
Type
|
reactant
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|
Smiles
|
S(=O)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated under reduced pressure
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WASH
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Type
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WASH
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|
Details
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The residue was washed with hexane
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
|
|
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Type
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product
|
|
Smiles
|
C(C)(C)(C)C1=NOC(=C1)CCl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.12 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
